Cas no 942-05-2 (2-(1-Naphthyl)ethylamine hydrochloride)

2-(1-Naphthyl)ethylamine hydrochloride structure
942-05-2 structure
Product Name:2-(1-Naphthyl)ethylamine hydrochloride
CAS No:942-05-2
MF:C12H14ClN
MW:207.699262142181
CID:1983478
PubChem ID:24884538
Update Time:2025-08-03

2-(1-Naphthyl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Naphthyl)ethylamine hydrochloride
    • 1-Naphthaleneethanamine hydrochloride
    • 1-Naphthaleneethylamine hydrochloride
    • ACMC-20aorj
    • AC1Q3DA7
    • SureCN1491257
    • 661694_ALDRICH
    • CTK8C6159
    • EN300-69171
    • 2-naphthalen-1-ylethanamine,hydrochloride
    • 2-naphthalen-1-ylethanamine
    • hydrochloride
    • 1-Naphthaleneethanamine, hydrochloride (9CI)
    • 1-Naphthaleneethylamine, hydrochloride (6CI, 7CI, 8CI)
    • 2-(Naphthalen-1-yl)ethan-1-amine hydrochloride
    • IIQLCIPKSPJKEJ-UHFFFAOYSA-N
    • AKOS027473507
    • CS-0173107
    • 2-(Naphthalen-1-yl)ethan-1-amine--hydrogen chloride (1/1)
    • 2-(1-NAPHTHYL)ETHYLAMINE HYDROCHLORIDE,&
    • DB-238675
    • 2-(Naphthalen-1-yl)ethanaminehydrochloride
    • [2-(1-naphthyl)ethyl]amine hydrochloride
    • MFCD08276817
    • DTXSID60494784
    • 2-(1-Naphthyl)ethylamine hydrochloride, 95%
    • 2-(1-naphthyl)ethanamine hydrochloride
    • C78250
    • SCHEMBL1491257
    • 2-naphthalen-1-ylethanamine;hydrochloride
    • AB91914
    • N-[2-(1-naphthyl)ethyl]amine hydrochloride
    • 2-(Naphthalen-1-yl)ethanamine hydrochloride
    • 942-05-2
    • MDL: MFCD08276817
    • Inchi: 1S/C12H13N.ClH/c13-9-8-11-6-3-5-10-4-1-2-7-12(10)11;/h1-7H,8-9,13H2;1H
    • InChI Key: IIQLCIPKSPJKEJ-UHFFFAOYSA-N
    • SMILES: Cl.NCCC1C2C(=CC=CC=2)C=CC=1

Computed Properties

  • Exact Mass: 207.08100
  • Monoisotopic Mass: 207.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Melting Point: 247-259 °C
  • PSA: 26.02000
  • LogP: 3.84330

2-(1-Naphthyl)ethylamine hydrochloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

2-(1-Naphthyl)ethylamine hydrochloride Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(1-Naphthyl)ethylamine hydrochloride Pricemore >>

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2-(1-Naphthyl)ethylamine hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water ;  1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Methanol ;  rt
Reference
Lithium compound catalyzed deoxygenative hydroboration of primary, secondary and tertiary amides
Bisai, Milan Kumar; Gour, Kritika; Das, Tamal; Vanka, Kumar; Sen, Sakya S., Dalton Transactions, 2021, 50(7), 2354-2358

Production Method 2

Reaction Conditions
1.1 Reagents: Titanium isopropoxide ,  Poly(methylhydrosiloxane) Solvents: Toluene ;  24 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ;  acidified
Reference
Hydrosiloxane-Ti(OiPr)4: an efficient system for the reduction of primary amides into primary amines as their hydrochloride salts
Laval, Stephane; Dayoub, Wissam; Pehlivan, Leyla; Metay, Estelle; Favre-Reguillon, Alain; et al, Tetrahedron Letters, 2011, 52(32), 4072-4075

Production Method 3

Reaction Conditions
1.1 Reagents: Ammonia borane Catalysts: 2407860-87-9 Solvents: Hexane ;  12 h, 60 °C; 60 °C → rt
1.2 Solvents: Methanol ;  rt
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ;  rt
Reference
Phosphine-Free Manganese Catalyst Enables Selective Transfer Hydrogenation of Nitriles to Primary and Secondary Amines Using Ammonia-Borane
Sarkar, Koushik; Das, Kuhali; Kundu, Abhishek; Adhikari, Debashis ; Maji, Biplab, ACS Catalysis, 2021, 11(5), 2786-2794

Production Method 4

Reaction Conditions
Reference
Synthesis and structure-activity relationships of novel naphthalenic and bioisosteric related amidic derivatives as melatonin receptor ligands
Leclerc, Veronique; Fourmaintraux, Eric; Depreux, Patrick; Lesieur, Daniel; Morgan, Peter; et al, Bioorganic & Medicinal Chemistry, 1998, 6(10), 1875-1887

Production Method 5

Reaction Conditions
Reference
Aziridines
, Japan, , ,

Production Method 6

Reaction Conditions
Reference
Aziridine formation by lithium aluminum hydride reduction of oximes
Kotera, Katsumi; Miyazaki, Sadao; Takashi, Hiromi; Okada, Tetsuo; Kitahonoki, Keizo, Tetrahedron, 1968, 24(9), 3681-96

Production Method 7

Reaction Conditions
1.1 Reagents: Diethylsilane Catalysts: Tris(pentafluorophenyl)borane Solvents: Chloroform-d ;  6 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  1 h, 25 °C
Reference
Boron-Catalyzed Silylative Reduction of Nitriles in Accessing Primary Amines and Imines
Gandhamsetty, Narasimhulu; Jeong, Jinseong; Park, Juhyeon; Park, Sehoon; Chang, Sukbok, Journal of Organic Chemistry, 2015, 80(14), 7281-7287

Production Method 8

Reaction Conditions
1.1 Reagents: Pinacolborane Catalysts: Bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-2,5-diphenyl-1H-imidazolium-4-yl]bis[μ… Solvents: Toluene ;  12 h, 40 °C
1.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ;  1 h
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water
Reference
Transition metal-free catalytic reduction of primary amides using an abnormal NHC based potassium complex: integrating nucleophilicity with Lewis acidic activation
Bhunia, Mrinal; Sahoo, Sumeet Ranjan; Das, Arpan; Ahmed, Jasimuddin; P., Sreejyothi; et al, Chemical Science, 2020, 11(7), 1848-1854

Production Method 9

Reaction Conditions
1.1 Reagents: Phenylsilane Catalysts: 2730023-52-4 Solvents: Toluene ;  12 h, 110 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether
Reference
Hydrosilylative reduction of primary amides to primary amines catalyzed by a terminal [Ni-OH] complex
Pandey, Pragati; Bera, Jitendra K., Chemical Communications (Cambridge, 2021, 57(73), 9204-9207

Production Method 10

Reaction Conditions
1.1 Reagents: 1,1,3,3-Tetramethyldisiloxane Catalysts: Triruthenium dodecacarbonyl Solvents: Toluene ;  10 min, rt; 24 h, 70 °C; 70 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Ethyl acetate ;  30 min, rt
Reference
A Practical Procedure for Reduction of Primary, Secondary and Tertiary Amides to Amines
Reeves, Jonathan T.; Tan, Zhulin; Marsini, Maurice A.; Han, Zhengxu S.; Xu, Yibo; et al, Advanced Synthesis & Catalysis, 2013, 355(1), 47-52

Production Method 11

Reaction Conditions
Reference
Phenethylamines
, European Patent Organization, , ,

Production Method 12

Reaction Conditions
Reference
Synthesis and pharmacology of N-cyano-(β-arylethyl)amines
Smissman, Edward E.; Makriyannis, Alexandros C.; Walaszek, Edward J., Journal of Medicinal Chemistry, 1970, 13(4), 640-4

2-(1-Naphthyl)ethylamine hydrochloride Raw materials

2-(1-Naphthyl)ethylamine hydrochloride Preparation Products

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